Cas no 1361666-80-9 (3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl)

• Product Name: 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl
• CAS No: 1361666-80-9
• MF: C₁₄H₁₁Cl₃O
• MW: 301.595541238785
• CID: 4995723
• Update Time: 2025-05-20

3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl

• Inchi： 1S/C14H11Cl3O/c1-8-3-4-9(7-12(8)18-2)13-10(15)5-6-11(16)14(13)17/h3-7H,1-2H3
• InChI Key： PFYFDYPKNSHONV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(C)=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl

3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl: A Comprehensive Overview

3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl (CAS No. 1361666-80-9) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are known for their stability and versatility in chemical reactions. The biphenyl core of this molecule consists of two benzene rings connected by a single bond, providing a rigid framework that facilitates diverse functionalization. The substituents on the molecule—specifically the methoxy, methyl, and trichloro groups—play a significant role in determining its physical and chemical properties.

Recent studies have highlighted the importance of understanding the synthesis and characterization of 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl to unlock its potential in advanced materials and pharmaceuticals. Researchers have employed various synthetic strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to efficiently construct this compound. The introduction of the methoxy group at the 3' position and the methyl group at the 4' position enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and sensors.

The trichloro substitution pattern on the biphenyl ring imparts unique electronic characteristics to the compound. Chlorine atoms are strong electron-withdrawing groups, which can significantly influence the molecule's reactivity and stability. This substitution pattern has been shown to improve the compound's thermal stability, making it ideal for high-temperature applications. Recent research has also explored the use of 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl as a precursor for synthesizing advanced polymers and organic semiconductors.

In terms of physical properties, 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for use in solution-based chemical processes. The compound's UV-vis absorption spectrum has been studied extensively, revealing its potential as a photosensitive material in photovoltaic devices.

The synthesis of 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl involves multiple steps that require precise control over reaction conditions. A common approach involves the chlorination of biphenyl derivatives followed by selective substitution with methoxy and methyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

Applications of 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl span across various industries. In the field of materials science, it serves as a building block for constructing advanced organic materials with tailored properties. Its use in electronic devices has been explored due to its excellent thermal stability and electrical properties. Additionally, this compound has shown promise in biomedical applications as a potential drug candidate or imaging agent.

Environmental considerations are critical when dealing with compounds like 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl. While it is not classified as a hazardous substance under current regulations, its environmental fate and toxicity need to be carefully studied. Recent research has focused on understanding its biodegradation pathways and assessing its potential impact on ecosystems.

In conclusion, 3'-Methoxy-4'-methyl-2,3,6-trichlorobiphenyl (CAS No. 1361666-80-9) is a versatile compound with significant potential in various scientific and industrial domains. Its unique structure and functional groups make it an attractive candidate for developing advanced materials and innovative technologies. Continued research into its synthesis, properties, and applications will undoubtedly pave the way for new breakthroughs in chemistry and related fields.